![molecular formula C12H16ClN3O B1485561 6-[(Piperidin-4-yl)methoxy]pyridine-2-carbonitrile hydrochloride CAS No. 2097937-50-1](/img/structure/B1485561.png)
6-[(Piperidin-4-yl)methoxy]pyridine-2-carbonitrile hydrochloride
Overview
Description
6-[(Piperidin-4-yl)methoxy]pyridine-2-carbonitrile hydrochloride is a chemical compound with the CAS Number: 2097937-50-1 . It has a molecular weight of 253.73 and its IUPAC name is 6-(piperidin-4-ylmethoxy)picolinonitrile hydrochloride . The compound is in solid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H15N3O.ClH/c13-8-11-2-1-3-12(15-11)16-9-10-4-6-14-7-5-10;/h1-3,10,14H,4-7,9H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Synthesis and Characterization
- A novel pyridine derivative was synthesized using malononitrile, 4-methoxybenzaldehyde, and piperidine, and characterized by NMR, MS, and X-ray crystal diffraction, providing insight into its molecular structure (Wu Feng, 2011).
Medicinal Chemistry
- A synthetic approach towards hexahydro-8a-methoxy-4H-pyrano[3,2-c]pyridine-3-carbonitriles was developed, showing vasodilation properties, potentially for therapeutic uses. Molecular modeling studies aligned with experimental vasodilation activities (A. S. Girgis, N. S. Ismail, H. Farag, 2011).
Organic Chemistry Applications
- The synthesis of various pyridine derivatives via base-catalyzed heteroaromatic annulations, leading to potential applications in organic chemistry and materials science (R. Pratap, A. Roy, Shorn Prakash Kushwaha, A. Goel, R. Roy, V. Ram, 2007).
Antibacterial and Antimicrobial Activities
- Pyrimidine carbonitrile derivatives, including piperidin-1-yl pyrimidine-5-carbonitrile, demonstrated antimicrobial activity, offering potential for developing new antibacterial agents (Radhika Bhat, N. Begum, 2021).
properties
IUPAC Name |
6-(piperidin-4-ylmethoxy)pyridine-2-carbonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O.ClH/c13-8-11-2-1-3-12(15-11)16-9-10-4-6-14-7-5-10;/h1-3,10,14H,4-7,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMYASLAKQKUSOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COC2=CC=CC(=N2)C#N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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